Cas no 1033820-27-7 (O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate)

• Product Name: O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate
• CAS No: 1033820-27-7
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• MDL: MFCD24466701
• CID: 4677606
• PubChem ID: 10221000
• Update Time: 2025-06-25

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate
• 8-tert-butyl2-methyl8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate
• 8-O-tert-butyl 2-O-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate
• KEKHRISJFVUHMZ-UHFFFAOYSA-N
• PS-18199
• 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylic acid 8-tert-butyl ester 2-methyl ester
• 8-tert-butyl 2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate
• 1033820-27-7
• SCHEMBL413294
• MFCD24466701
• 2-Methyl 8-Boc-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
• P19786

• MDL： MFCD24466701
• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(17)15-9-5-7-10(12(16)18-4)11(15)8-6-9/h7,9,11H,5-6,8H2,1-4H3
• InChI Key： KEKHRISJFVUHMZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C(C(=O)OC)=CCC1CC2)=O

Computed Properties

• Exact Mass: 267.147058g/mol
• Monoisotopic Mass: 267.147058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.32g/mol
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1033820-27-7, known as O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate, is a highly specialized organic molecule with significant applications in modern chemistry and pharmacology. This compound belongs to the class of bicyclic dicarboxylates, which are widely studied for their unique structural properties and potential biological activities.

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate is characterized by its bicyclic structure, which consists of an azabicyclo[3.2.1]octane framework substituted with tert-butyl and methyl groups at specific positions. The dicarboxylate functionality further enhances its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems and as a key intermediate in the synthesis of advanced pharmaceutical agents. Its unique structure allows for precise control over drug release mechanisms, making it a valuable tool in targeted therapy research.

The synthesis of O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate involves a series of carefully optimized reactions, including ring-closing metathesis and selective esterification processes. These methods ensure high yields and purity, which are critical for its application in sensitive biological assays.

In terms of physical properties, this compound exhibits excellent solubility in organic solvents and moderate stability under physiological conditions. These characteristics make it ideal for use in both in vitro and in vivo studies, particularly in the context of drug metabolism and pharmacokinetics.

One of the most promising areas of research involving this compound is its role in the development of nanomedicine platforms. By incorporating O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-ene-2,8-dicarboxylate into lipid nanoparticles or polymeric micelles, researchers have demonstrated enhanced drug loading capacities and improved targeting efficiencies.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound's interactions with cellular receptors and enzymes. These insights are paving the way for the design of more effective therapeutic agents with reduced side effects.

From a safety standpoint, O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]oct-2-enedicarboxylate has been shown to exhibit low toxicity profiles in preclinical studies, making it a safe candidate for further clinical exploration.

In conclusion, O8-tet-butyl O₂-methyl 8-Azabicyclo[3.₂₁]Oct₂-en₂-,₈-dicarboxy-late (CAS No: 103384056) represents a cutting-edge molecule with vast potential across multiple scientific disciplines. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing modern medicine and materials science.